Cas no 864682-49-5 (2-Tridecyne, 1-chloro-)

2-Tridecyne, 1-chloro- is a halogenated alkyne with the molecular formula C₁₃H₂₁Cl. This compound features a terminal chloro substituent on a long-chain alkyne, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and functional group transformations. Its linear structure and reactive triple bond enable precise modifications in the synthesis of specialty chemicals, pharmaceuticals, and advanced materials. The chloro group enhances its utility as an electrophile in nucleophilic substitution reactions. With high purity and stability under controlled conditions, 2-Tridecyne, 1-chloro- is suited for research and industrial applications requiring selective reactivity and tailored molecular architectures.

2-Tridecyne, 1-chloro- structure

Product Name:2-Tridecyne, 1-chloro-

CAS No:864682-49-5

MF:C₁₃H₂₃Cl

MW:214.774723291397

CID:4255650

Update Time:2025-06-15

2-Tridecyne, 1-chloro- Chemical and Physical Properties

Names and Identifiers

- 2-Tridecyne, 1-chloro-
- Inchi： 1S/C13H23Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h2-10,13H2,1H3
- InChI Key： GZFQLXCBRMWHSL-UHFFFAOYSA-N
- SMILES： C(Cl)C#CCCCCCCCCCC

2-Tridecyne, 1-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-8722012-1.0g	1-chlorotridec-2-yne	864682-49-5	95%	1.0g	$0.0	2022-12-12

2-Tridecyne, 1-chloro- Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Additional information on 2-Tridecyne, 1-chloro-

Recent Advances in the Study of 2-Tridecyne, 1-chloro- (CAS: 864682-49-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Tridecyne, 1-chloro- (CAS: 864682-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented here is based on a thorough review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the role of 2-Tridecyne, 1-chloro- as a versatile intermediate in organic synthesis. Its alkyne and chloro functional groups make it a valuable building block for the construction of more complex molecules, particularly in the development of novel pharmaceuticals. Researchers have successfully utilized this compound in click chemistry reactions, enabling the efficient synthesis of drug candidates with improved pharmacokinetic properties. The compound's stability and reactivity profile have been characterized in detail, providing a solid foundation for its broader application in medicinal chemistry.

In the realm of biological activity, preliminary investigations have revealed promising results. 2-Tridecyne, 1-chloro- has demonstrated moderate inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Moreover, its structural similarity to naturally occurring fatty acid derivatives has prompted studies exploring its interactions with lipid membranes and cellular receptors. These findings open new avenues for the development of targeted therapies.

From a pharmaceutical perspective, the compound's physicochemical properties have been extensively evaluated. Its logP value and solubility profile indicate favorable characteristics for drug development, particularly for compounds requiring moderate lipophilicity. Recent formulation studies have explored various delivery systems for 2-Tridecyne, 1-chloro--based therapeutics, including nanoemulsions and liposomal carriers, to enhance bioavailability and tissue targeting.

Safety and toxicological assessments of 2-Tridecyne, 1-chloro- have been conducted in accordance with regulatory guidelines. While the compound shows acceptable toxicity profiles in vitro, further in vivo studies are warranted to fully characterize its safety for potential therapeutic applications. Current research efforts are focused on optimizing synthetic routes to improve yield and purity, as well as investigating structure-activity relationships to enhance biological efficacy.

The commercial availability of 2-Tridecyne, 1-chloro- has facilitated its adoption in various research programs. Several pharmaceutical companies have included this compound in their screening libraries for drug discovery initiatives. Its relatively simple structure and synthetic accessibility make it an attractive starting point for medicinal chemistry campaigns targeting a range of disease indications.

Looking forward, the research community anticipates continued exploration of 2-Tridecyne, 1-chloro-'s potential. Ongoing studies are investigating its use in combination therapies and as a molecular probe for biological systems. The compound's unique chemical features position it as a valuable tool for advancing our understanding of chemical-biological interactions and developing next-generation therapeutics.